Cas no 930656-09-0 (N-(1-cyanocyclohexyl)-2-(6,7-dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-N-methylacetamide)

• Product name: N-(1-cyanocyclohexyl)-2-(6,7-dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-N-methylacetamide
• CAS No: 930656-09-0
• MF: C₂₇H₃₃N₃O₃
• MW: 447.569226980209
• CID: 6209778
• PubChem ID: 17433435

N-(1-cyanocyclohexyl)-2-(6,7-dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Z103807064
• AKOS001357862
• EN300-26681366
• N-(1-cyanocyclohexyl)-2-(6,7-dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-N-methylacetamide
• 930656-09-0

• Inchi： 1S/C27H33N3O3/c1-29(27(19-28)13-8-5-9-14-27)25(31)18-30-15-12-21-16-23(32-2)24(33-3)17-22(21)26(30)20-10-6-4-7-11-20/h4,6-7,10-11,16-17,26H,5,8-9,12-15,18H2,1-3H3
• InChI Key： OYKNUSLWVJEMJM-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC2C=C(C(=CC=2C1C1C=CC=CC=1)OC)OC)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 447.25219192g/mol
• Monoisotopic Mass: 447.25219192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines